N-(4-(N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[4-[(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C22H27N3O5S/c1-5-12-25-19-13-17(8-11-20(19)30-14-22(3,4)21(25)27)24-31(28,29)18-9-6-16(7-10-18)23-15(2)26/h6-11,13,24H,5,12,14H2,1-4H3,(H,23,26)
• InChI Key: PPWZGOUQEJFXCX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)NC(=O)C)OCC(C1=O)(C)C
• Molecular Formula: C22H27N3O5S
• Molecular Weight: 445.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions, starting with the formation of basic scaffolds followed by various functionalization steps to introduce specific substituents. For instance, the synthesis of N-substituted derivatives involves cyclization, substitution, and the use of catalysts to achieve the desired product. These processes highlight the complexity and precision required in synthesizing such compounds (Sarhan, Lateef, & Waheed, 2017).

Molecular Structure Analysis

Characterization techniques such as NMR, IR, and mass spectrometry are essential for confirming the molecular structure of synthesized compounds. These methods provide detailed information about the molecular framework and the arrangement of atoms within the compound, ensuring that the synthesis process results in the intended chemical entity (Yang, Chen, & Wei, 2002).

Chemical Reactions and Properties

The reactivity of such compounds with various reagents and under different conditions reveals their chemical properties. For example, the ability to undergo condensation reactions, cyclization, and interactions with metal ions to form complexes is indicative of their functional groups and chemical behavior (Panchal & Patel, 2011).

Physical Properties Analysis

Physical properties such as solubility, melting point, and spectral properties (UV-Vis, IR) are crucial for understanding the compound's behavior in various environments. These properties are determined through empirical studies and contribute to the compound's application potential, storage, and handling requirements (Duran & Canbaz, 2013).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group analysis, are vital for determining the compound's potential applications and interactions with biological systems. Studies on these aspects involve examining the compound under various chemical conditions and its behavior towards different reagents (Ohshima et al., 1992).